Cas no 21667-64-1 (3-Nitrobenzoylacetonitrile)

• Product Name: 3-Nitrobenzoylacetonitrile
• CAS No: 21667-64-1
• MF: C₉H₆N₂O₃
• MW: 190.15554189682
• MDL: MFCD00067918
• CID: 250133
• PubChem ID: 12382744
• Update Time: 2025-10-29

3-Nitrobenzoylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(3-Nitrophenyl)-3-oxopropanenitrile
• 3-Nitrobenzoylacetonitrile
• Benzenepropanenitrile,3-nitro-b-oxo-
• 3-(3-Nitro-phenyl)-3-oxo-propionitril
• 3-(3-nitro-phenyl)-3-oxo-propionitrile
• 3-[1,4-dihydro-1-(3-nitro-phenyl)-[1]-benzopyrano[4,3-c]pyrazol-3-yl]-3-oxo-propanenitrile
• 3-Oxo-3-(3-nitro-phenyl)-propionsaeure-nitril
• Z317041964
• 21667-64-1
• SCHEMBL4047641
• 2-(3-nitrobenzoyl)-acetonitrile
• AKOS000194104
• AMY21512
• 2-(3-nitrobenzoyl)acetonitrile
• FT-0693065
• A815589
• CS-0312408
• EN300-40951
• (R,S)-BOC-3-AMINO-3-(1-NAPHTHYL)-PROPIONICACID
• AB02761
• D82837
• DTXSID60495554
• PS-10533
• MFCD00067918
• 3-(3-nitrophenyl)-3-oxo-propanenitrile
• STK661728

• MDL： MFCD00067918
• Inchi： 1S/C9H6N2O3/c10-5-4-9(12)7-2-1-3-8(6-7)11(13)14/h1-3,6H,4H2
• InChI Key： OTZUXMACTFIJAZ-UHFFFAOYSA-N
• SMILES： O=C(CC#N)C1C=CC=C(C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 190.03800
• Monoisotopic Mass: 190.03784206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 86.7Ų

Experimental Properties

• PSA: 86.68000
• LogP: 2.21438

Additional information on 3-Nitrobenzoylacetonitrile

3-Nitrobenzoylacetonitrile (CAS No. 21667-64-1): Properties, Applications, and Market Insights

3-Nitrobenzoylacetonitrile (CAS No. 21667-64-1) is a versatile organic compound that has garnered significant attention in the chemical and pharmaceutical industries. This yellow crystalline solid is known for its unique chemical properties, making it a valuable intermediate in various synthetic processes. With the increasing demand for specialized chemicals in research and industrial applications, 3-Nitrobenzoylacetonitrile has become a compound of interest for scientists and manufacturers alike.

The molecular formula of 3-Nitrobenzoylacetonitrile is C9H6N2O3, and it has a molecular weight of 190.16 g/mol. Its structure features a nitrobenzoyl group attached to an acetonitrile moiety, which contributes to its reactivity and utility in organic synthesis. The compound's melting point ranges between 90-95°C, and it is sparingly soluble in water but readily dissolves in organic solvents such as ethanol, acetone, and dimethyl sulfoxide (DMSO).

One of the primary applications of 3-Nitrobenzoylacetonitrile is as a building block in the synthesis of heterocyclic compounds. Researchers often utilize it to create pyrazole, pyrimidine, and other nitrogen-containing heterocycles, which are crucial in the development of pharmaceuticals and agrochemicals. The compound's nitro group and cyano group make it particularly useful in nucleophilic substitution reactions and cyclization processes.

In recent years, the demand for 3-Nitrobenzoylacetonitrile has surged due to its role in the production of advanced materials. For instance, it is employed in the synthesis of organic semiconductors and liquid crystals, which are essential components in display technologies and electronic devices. The compound's ability to form stable intermediates also makes it valuable in the development of dyes and pigments.

The pharmaceutical industry has shown growing interest in 3-Nitrobenzoylacetonitrile as a precursor for active pharmaceutical ingredients (APIs). Its derivatives have been explored for their potential biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. Researchers are particularly intrigued by its potential in designing novel drug candidates targeting specific enzymes or receptors.

From a market perspective, the global demand for 3-Nitrobenzoylacetonitrile is expected to rise steadily, driven by advancements in chemical synthesis and material science. Manufacturers are focusing on improving production processes to enhance yield and purity, catering to the stringent requirements of end-users. The compound's versatility and applicability across multiple industries make it a promising candidate for future growth.

Environmental and safety considerations are also critical when handling 3-Nitrobenzoylacetonitrile. While it is not classified as a hazardous substance under standard regulations, proper storage and handling procedures should be followed to ensure safety. The compound should be kept in a cool, dry place, away from direct sunlight and incompatible materials.

In conclusion, 3-Nitrobenzoylacetonitrile (CAS No. 21667-64-1) is a multifaceted compound with significant applications in organic synthesis, pharmaceuticals, and material science. Its unique chemical properties and reactivity make it an indispensable tool for researchers and industrial chemists. As the demand for specialized chemicals continues to grow, 3-Nitrobenzoylacetonitrile is poised to play a pivotal role in shaping the future of chemical innovation.